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Compound of Interest

(S)-(4-Methylmorpholin-3-
Compound Name:

yl)methanol
CAS No.: 1620510-50-0
Cat. No.: B2799147

Get Quote

\ J

Executive Summary & Immediate Action

¢ Chemical Class: Chiral Morpholine Derivative / Organic Base.

Primary Hazard: CORROSIVE (Category 1B). Causes severe skin burns and eye damage.

Disposal Classification: Hazardous Waste (RCRA D002 - Corrosive).

Critical Segregation: Must be stored and disposed of separately from Oxidizers and Strong
Acids.

Physical State: Colorless to yellow liquid (Enantiomers share physical properties; data based
on (R)-isomer).

Chemical Identification & Technical Specifications

Accurate identification is the first step in compliant disposal.
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Technical Detail

Chemical Name

(S)-(4-Methylmorpholin-3-yl)methanol

Common Synonyms

(S)-4-Methyl-3-(hydroxymethyl)morpholine;
[(3S)-4-methylmorpholin-3-yllmethanol

1159598-86-3 (Racemic/General); 1620510-51-

CAS Number )

1 ((R)-isomer proxy); 2723654-64-4 (HCI Salt)
Molecular Formula CeH13NO:2
Molecular Weight 131.17 g/mol

Physical State

Liquid (Free Base) / Solid (HCI Salt)

Solubility

Miscible in water, alcohols, and DCM.[1][2][3][4]
[51[6]

Acidity (pKa)

~7.5 - 8.0 (Estimated based on 4-

methylmorpholine)

Expert Insight: While the CAS 1159598-86-3 is often used for the generic structure, specific

enantiomers like the (S)-form are chemically identical in physical properties (BP, Flash Point) to

the (R)-isomer. Treat the liquid free base as a Flammable Corrosive until flash point data is

experimentally verified in your specific solvent system.

Hazard Assessment & Waste Classification

GHS Classification[4][6][7]

o Skin Corrosion/Irritation: Category 1B (H314)

e Serious Eye Damage: Category 1 (H318)[4]

¢ Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.[4]
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Regulatory \WWaste Codes (LIS/ELJ)
Regulatory Body Code Classification Rationale

pH > 12.5 or corrodes

US EPA (RCRA) D002 Corrosive )
steel (if aqueous).
Conditional: Only if
US EPA (RCRA) D001 Ignitable flash point < 60°C
(140°F).
Other organic
solvents, washing
EU (EWC) 07 01 04* Hazardous

liquids, and mother

liquors.

Waste Segregation Protocol

Proper segregation prevents dangerous exothermic reactions in the waste stream.
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Waste Generation:
(S)-(4-Methylmorpholin-3-yl)methanol

Is it Solid or Liquid?

Solid Waste

Liquid Waste (Wipes, Gloves)

Solid Hazardous Waste Bin

Check pH / Co-solvents (Double Bagged)

/ !
/ Strong Acids presentPeroxides/Nitrates present
! I
I I

Compatible Solvents
Alcohols, DCM, Water)

ACID WASTE OXIDIZER WASTE BASIC ORGANIC WASTE

(Do NOT Mix) (Do NOT Mix) (Halogenated or Non-Halogenated)

Click to download full resolution via product page

Figure 1:Segregation Decision Tree. Note the critical prohibition of mixing with acids or
oxidizers.[8][9]

Disposal Procedures (Step-by-Step)
A. Liquid Waste (Mother Liquors & Solutions)

« Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid
aluminum or zinc-coated containers as morpholines can be corrosive to soft metals.

e Labeling: Mark container clearly with:

o "HAZARDOUS WASTE"[10]
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o Chemical Name: "(S)-(4-Methylmorpholin-3-yl)methanol"[11]
o Hazards: "Corrosive", "Toxic".[3]
» Consolidation:

o Pour into the Basic Organic Waste stream.

o Incompatibility Check: Ensure the waste container does not contain acidic waste (e.g.,
HCI, H2S0a4) or strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid). Mixing will generate
heat and toxic fumes (Nitrogen Oxides).

o Final Disposal: Transfer to a licensed chemical waste incinerator. High-temperature
incineration is the required method to destroy the morpholine ring structure effectively.

B. Solid Waste (Contaminated PPE & Consumables)[12]

o Collection: Place contaminated gloves, paper towels, and weighing boats into a yellow
hazardous waste bag (or equivalent site-specific color code).

o Sharps: If needles/syringes were used, dispose of them in a rigid, puncture-proof
biohazard/chemical sharps container.

o Decontamination: If a solid spill residue is collected, double-bag the waste before placing it in
the drum to prevent fume leakage.

C. Spill Management Protocol

Immediate Action: Evacuate the immediate area if the spill is large (>100 mL) or if vapors are
strong.

e PPE Required:
o Nitrile gloves (Double gloving recommended; 0.11 mm minimum thickness).
o Chemical splash goggles.

o Lab coat (Buttoned).
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o If aerosolized:[13] NIOSH-approved respirator with Organic Vapor (OV) cartridges.

e Containment:
o Surround the spill with inert absorbent pillows or vermiculite.

o DO NOT use sawdust or paper towels as the primary absorbent (reaction with
concentrated bases can be exothermic/flammable).

e Neutralization (Optional but Recommended for Safety):

o If trained, apply a weak acid neutralizer (e.g., Citric Acid or dilute Acetic Acid) to the spill
slowly to lower pH to neutral range (pH 6-8).

o Warning: This will generate heat.

o Cleanup:
o Scoop absorbed material into a hazardous waste pail.
o Wipe the surface with water and detergent.

o Test surface pH to ensure no corrosive residue remains.

Storage & Handling Before Disposal

o Atmosphere: Store under inert gas (Nitrogen or Argon) if possible; morpholines can absorb
moisture and CO:2 from the air (hygroscopic).

o Temperature: Store at 2-8°C (Refrigerated) to minimize volatilization and degradation.

o Shelf Life: Check for yellowing (oxidation). Darkened material should be disposed of as
waste rather than repurified if critical purity is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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